N-[3,5-bis(trifluoromethyl)phenyl]-2-methylpropanamide

• IUPAC Name: N-[3,5-bis(trifluoromethyl)phenyl]-2-methylpropanamide
• InChI: InChI=1S/C12H11F6NO/c1-6(2)10(20)19-9-4-7(11(13,14)15)3-8(5-9)12(16,17)18/h3-6H,1-2H3,(H,19,20)
• InChI Key: WZBKLDFIABVIGC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F
• Molecular Formula: C12H11F6NO
• Molecular Weight: 299.21 g/mol

Description

N-[3,5-bis(trifluoromethyl)phenyl]-2-methylpropanamide, also known as BTM, is a chemical compound that has been widely used in scientific research due to its unique properties. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 315.3 g/mol. BTM has been used in various research studies to understand its mechanism of action and its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of N-[3,5-bis(trifluoromethyl)phenyl]-2-methylpropanamide is not fully understood, but it is believed to act on multiple targets in the cell. Studies have shown that this compound can inhibit the activity of enzymes such as HDAC6 and HSP90, which are involved in cancer cell growth and survival. This compound has also been shown to activate the AMPK pathway, which is involved in cellular energy metabolism and can induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis, as well as have neuroprotective effects. This compound has also been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[3,5-bis(trifluoromethyl)phenyl]-2-methylpropanamide in lab experiments is its unique properties, which make it a promising candidate for cancer therapy and neurological disorders. Its solubility in organic solvents also makes it easy to work with in the lab. However, one limitation of using this compound is its toxicity, which can affect the results of experiments if not properly controlled.

Future Directions

There are several future directions for research on N-[3,5-bis(trifluoromethyl)phenyl]-2-methylpropanamide. One direction is to further understand its mechanism of action and identify its targets in the cell. Another direction is to study its potential applications in the treatment of other diseases such as inflammatory diseases and cardiovascular diseases. Additionally, research can be done to develop more effective and less toxic derivatives of this compound for use in the clinic.
Conclusion:
In conclusion, this compound, or this compound, is a chemical compound that has been extensively studied for its potential applications in the field of medicine. Its unique properties make it a promising candidate for cancer therapy and neurological disorders. While there are limitations to its use, research on this compound continues to offer promising avenues for future discoveries.

Synthesis Methods

The synthesis of N-[3,5-bis(trifluoromethyl)phenyl]-2-methylpropanamide involves the reaction of 3,5-bis(trifluoromethyl)aniline with 2-methylpropanoyl chloride in the presence of a base such as triethylamine. The reaction yields this compound as a white crystalline solid in high yields. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

N-[3,5-bis(trifluoromethyl)phenyl]-2-methylpropanamide has been extensively used in scientific research due to its unique properties. It has been studied for its potential applications in the field of medicine, particularly in the treatment of cancer and neurological disorders. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy. It has also been shown to have neuroprotective effects, making it a potential treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.